2-(benzylthio)-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C16H17N5O2S/c1-21-9-13(7-18-21)16-19-15(23-20-16)8-17-14(22)11-24-10-12-5-3-2-4-6-12/h2-7,9H,8,10-11H2,1H3,(H,17,22)
• InChI Key: VYBNWQVNLZTXKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the acetamide group might undergo hydrolysis, and the pyrazol ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of an acetamide group could increase its solubility in water.

Scientific Research Applications

• Synthesis of Novel Derivatives for Biological Activities : Studies have synthesized novel compounds, including derivatives of pyrazole-acetamide, to explore their potential biological activities. For instance, research on pyrazole-acetamide derivatives has shown significant antioxidant activity, hinting at the potential for similar compounds to possess biological relevance (Chkirate et al., 2019).

• Antimicrobial and Antitumor Properties : Similar compounds have been synthesized and evaluated for their bioactivity, including antimicrobial and antitumor effects. For example, derivatives of 1,2,4-oxadiazole have been investigated for their inhibitory effects on bacteria and algae, indicating the potential of such compounds in medical and environmental applications (Yu et al., 2020).

• Insecticidal Assessment : Certain heterocyclic compounds incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against pests like the cotton leafworm. This suggests the possibility of using similar compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).

• Spectroscopic and Quantum Mechanical Studies : Some studies focus on the spectroscopic analysis and quantum mechanical properties of bioactive benzothiazolinone acetamide analogs. These investigations provide a deeper understanding of the electronic properties and potential applications of such compounds in fields like photovoltaic efficiency and ligand-protein interactions (Mary et al., 2020).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, compounds containing a pyrazol ring can be irritants.